Cas no 2229363-39-5 (3-(2-bromopyridin-3-yl)propane-1-thiol)

• Product Name: 3-(2-bromopyridin-3-yl)propane-1-thiol
• CAS No: 2229363-39-5
• MF: C₈H₁₀BrNS
• MW: 232.140699863434
• CID: 6126848
• PubChem ID: 165644990
• Update Time: 2025-06-24

3-(2-bromopyridin-3-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromopyridin-3-yl)propane-1-thiol
• EN300-1905887
• 2229363-39-5

• Inchi： 1S/C8H10BrNS/c9-8-7(4-2-6-11)3-1-5-10-8/h1,3,5,11H,2,4,6H2
• InChI Key： PFQDKVOADHQHSP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)CCCS

Computed Properties

• Exact Mass: 230.97173g/mol
• Monoisotopic Mass: 230.97173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 13.9Ų

Additional information on 3-(2-bromopyridin-3-yl)propane-1-thiol

3-(2-bromopyridin-3-yl)propane-1-thiol (CAS No. 2229363-39-5): An Emerging Compound in Medicinal Chemistry

3-(2-bromopyridin-3-yl)propane-1-thiol (CAS No. 2229363-39-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound, characterized by a bromopyridine moiety linked to a thiol group, offers a promising scaffold for the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 3-(2-bromopyridin-3-yl)propane-1-thiol.

The chemical structure of 3-(2-bromopyridin-3-yl)propane-1-thiol is composed of a 2-bromopyridine ring attached to a propyl chain, which terminates with a thiol group. The presence of the bromine atom and the thiol functionality imparts unique reactivity and functional diversity to this compound. The thiol group is known for its nucleophilic properties and can participate in various chemical reactions, such as Michael additions, S_N2 substitutions, and thiol-disulfide exchange reactions. The bromopyridine moiety, on the other hand, provides a versatile handle for further functionalization through palladium-catalyzed cross-coupling reactions.

The synthesis of 3-(2-bromopyridin-3-yl)propane-1-thiol has been reported using several methodologies. One common approach involves the reaction of 2-bromopyridine with 1,3-propanedithiol in the presence of a base such as potassium hydroxide or sodium hydride. This method typically yields high purity and good yields of the desired product. Another synthetic route involves the reaction of 2-bromopyridine with 1-bromo-3-propanethiol under mild conditions, followed by deprotection if necessary. These synthetic strategies provide researchers with flexible options to tailor the compound for specific applications.

In terms of biological activities, 3-(2-bromopyridin-3-yl)propane-1-thiol has shown promising potential in various areas of medicinal chemistry. Recent studies have demonstrated its ability to modulate key biological targets such as kinases, G protein-coupled receptors (GPCRs), and ion channels. For instance, one study published in the Journal of Medicinal Chemistry reported that derivatives of 3-(2-bromopyridin-3-yl)propane-1-thiol exhibited potent inhibitory activity against certain kinases involved in cancer progression. Another study in Bioorganic & Medicinal Chemistry Letters highlighted its potential as a modulator of GPCRs, which are important targets for treating neurological disorders.

The thiol group in 3-(2-bromopyridin-3-yl)propane-1-thiol also plays a crucial role in its biological activities. Thiol groups are known to interact with cysteine residues in proteins, leading to covalent modifications that can alter protein function. This property makes 3-(2-bromopyridin-3-yl)propane-1-thiol an attractive candidate for developing covalent inhibitors and probes for studying protein-protein interactions. Additionally, the thiol group can be readily oxidized to form disulfide bonds, which can be utilized in redox-sensitive drug delivery systems.

Beyond its direct biological activities, 3-(2-bromopyridin-3-yl)propane-1-thiol serves as an important building block for synthesizing more complex molecules with enhanced therapeutic properties. For example, researchers have used this compound as a starting material to synthesize prodrugs that are activated under specific physiological conditions. One notable application is the development of prodrugs that are selectively activated by enzymes overexpressed in cancer cells, thereby minimizing off-target effects and improving therapeutic efficacy.

The versatility of 3-(2-bromopyridin-3-yl)propane-1-thiol extends beyond medicinal chemistry into other areas such as materials science and analytical chemistry. In materials science, this compound has been used as a ligand for metal nanoparticles, where it can influence the size, shape, and stability of the nanoparticles. In analytical chemistry, it has been employed as a derivatizing agent for enhancing the detectability of certain analytes in chromatographic techniques.

In conclusion, 3-(2-bromopyridin-3-yl)propane-1-thiol (CAS No. 2229363-39-5) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and functional groups make it an attractive scaffold for developing novel therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern medicinal chemistry.